Cas no 107859-36-9 (2-Methyl-6-(prop-1-en-2-yl)aniline)

• Product Name: 2-Methyl-6-(prop-1-en-2-yl)aniline
• CAS No: 107859-36-9
• Molecular Formula: C₁₀H₁₃N
• Molecular Weight: 147.21692
• CID: 1095128
• PubChem ID: 13959002

2-Methyl-6-(prop-1-en-2-yl)aniline Properties

Names and Identifiers

• 2-Methyl-6-(prop-1-en-2-yl)aniline
• BenzenaMine, 2-Methyl-6-(1-Methylethenyl)-
• 2-methyl-6-prop-1-en-2-ylaniline
• 107859-36-9
• VJTWBPYESVIFDB-UHFFFAOYSA-N
• AKOS006341049
• 2-(2-amino-3-methylphenyl)propene
• SCHEMBL10740519
• F18673

• InChIKey： VJTWBPYESVIFDB-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13N/c1-7(2)9-6-4-5-8(3)10(9)11/h4-6H,1,11H2,2-3H3
• SMILES： C=C(C)C1=CC=CC(=C1N)C

Computed Properties

• Exact Mass: 147.104799419g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 147.104799419g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes